85418-82-2(Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate)

Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate
- 3-Quinolinecarboxylicacid, 4-hydroxy-6-methyl-, ethyl ester
- 4-HYDROXY-6-METHYL-QUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
- 4-Hydroxy-6-methylquinoline-3-carboxylic acid ethyl ester
- 3-carbethoxy-6-methyl-1,4-dihydro-4-oxoquinoline
- ETHYL 4-HYDROXY-6-METHYL-3-QUINOLINECARBOXYLATE
- ethyl 6-methyl-4-oxo-1,4-dihydroquinolin-3-carboxylate
- ethyl 6-methyl-4-quinolone-3-carboxylate
- J-650134
- HMS1370A15
- ethyl 6-methyl-4-hydroxy-3-quinoline-carboxylate
- 3-Quinolinecarboxylic acid,1,4-dihydro-6-methyl-4-oxo-,ethyl ester
- EU-0070774
- 5J-041
- CHEMBL609152
- G11664
- Ethyl4-hydroxy-6-methylquinoline-3-carboxylate
- MFCD00087702
- CCG-105902
- ethyl 6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
- Oprea1_566493
- DB-076346
- SCHEMBL1467161
- SB68686
- CS-0188453
- WRHXUGRUTJJRQQ-UHFFFAOYSA-N
- GNF-Pf-2692
- Oprea1_853188
- SR-01000425939-1
- DTXSID801203922
- 3-Quinolinecarboxylic acid, 1,4-dihydro-6-methyl-4-oxo-, ethyl ester
- AKOS002337269
- MFCD01847814
- Oprea1_033360
- ethyl 6-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate
- ChemDiv2_000367
- Ethyl 1,4-dihydro-6-methyl-4-oxo-3-quinolinecarboxylate
- AB03225
- ethyl 6-methyl-4-oxo-1H-quinoline-3-carboxylate
- Bionet2_000085
- 79607-24-2
- STK944990
- HMS1364D19
- AB00100148-01
- SR-01000425939
- AKOS002287022
- STL015001
- 85418-82-2
- Inchi： 1S/C13H13NO3/c1-3-17-13(16)10-7-14-11-5-4-8(2)6-9(11)12(10)15/h4-7H,3H2,1-2H3,(H,14,15)
- InChI Key： WRHXUGRUTJJRQQ-UHFFFAOYSA-N
- SMILES： O=C(C1C(O)=C2C(C=CC(C)=C2)=NC=1)OCC

Computed Properties

Exact Mass: 231.09000
Monoisotopic Mass: 231.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 55.4Å²

Experimental Properties

Density: 1.214
Boiling Point: 368.7°C at 760 mmHg
Flash Point: 176.8°C
Refractive Index: 1.563
PSA: 59.42000
LogP: 2.42550
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR32853-1g	Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate	85418-82-2	98%	1g	£120.00	2025-02-20
Chemenu	CM145947-5g	ethyl 4-hydroxy-6-methylquinoline-3-carboxylate	85418-82-2	97%	5g	$***	2023-05-29
Alichem	A189005483-10g	Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate	85418-82-2	97%	10g	$434.16	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259123-1g	Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate	85418-82-2	97%	1g	￥405.00	2024-07-28
Aaron	AR008FTE-5g	Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate	85418-82-2	98%	5g	$236.00	2025-01-23
Aaron	AR008FTE-1g	Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate	85418-82-2	98%	1g	$80.00	2025-01-23
Ambeed	A488524-1g	Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate	85418-82-2	98%	1g	$57.0	2025-02-28
A2B Chem LLC	AD92646-1g	Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate	85418-82-2	98%	1g	$59.00	2024-04-19
Aaron	AR008FTE-100mg	Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate	85418-82-2	98%	100mg	$22.00	2025-01-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259123-5g	Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate	85418-82-2	97%	5g	￥1747.00	2024-07-28

Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate Production Method

Synthetic Circuit 1

87-13-8

85418-82-2

Reaction Conditions

1.1 Solvents: Toluene ; 1 h, reflux
1.2 Solvents: Diphenyl ether ; 1 h, reflux

Reference

Preparation of quinoline hexose analogs as novel chloroquine-resistant malaria treatments: Synthesis of 4-hydroxyquinoline-β-glucosides

Suzuki, Hiroshi; et al, Chemical & Pharmaceutical Bulletin, 2007, 55(5), 821-824

Synthetic Circuit 2

87-13-8

85418-82-2

Reaction Conditions

1.1 1 h, 140 °C
1.2 Solvents: Diphenyl ether ; 2 h, reflux

Reference

Discovery of Plasmodium vivax N-Myristoyltransferase Inhibitors: Screening, Synthesis, and Structural Characterization of their Binding Mode

Goncalves, Victor; et al, Journal of Medicinal Chemistry, 2012, 55(7), 3578-3582

Synthetic Circuit 3

3377-20-6

85418-82-2

Reaction Conditions

1.1 rt; 3 h, 130 °C
2.1 Solvents: Diphenyl ether ; 2 h, 250 °C

Reference

Design, synthesis, and biological evaluation of novel quinoline derivatives as HIV-1 Tat-TAR interaction inhibitors

Chen, Shuguang; et al, Bioorganic & Medicinal Chemistry, 2009, 17(5), 1948-1956

Synthetic Circuit 4

19056-84-9

85418-82-2

Reaction Conditions

1.1 Solvents: Diphenyl ether ; 3 h, reflux; reflux → rt

Reference

Synthesis and pharmacological evaluation of 1-(4-chlorobenzyl)-6-substituted 4-oxo-quinolin-3-(N-substituted/N,N-disubstituted)carboxamides

Gajbhiye, Asmita; et al, Oriental Journal of Chemistry, 2007, 23(3), 935-942

Synthetic Circuit 5

19056-84-9

85418-82-2

Reaction Conditions

1.1 Solvents: Diphenyl ether ; rt → 250 °C; 1 h, 250 °C; 250 °C → rt

Reference

Synthesis and Na+/H+ Exchanger-1 Inhibitory Activity of Substituted (Quinolinecarbonyl)guanidine Derivatives

Mao, Dan; et al, Chemistry & Biodiversity, 2009, 6(10), 1727-1736

Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate Raw materials

Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate Preparation Products

Ethyl 4-hydroxy-6-methylquinoline-3-carboxylate (85418-82-2)

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